Cas no 1096850-13-3 (N-[(4-bromothiophen-2-yl)methyl]-1-methylpiperidin-4-amine)

• Product Name: N-[(4-bromothiophen-2-yl)methyl]-1-methylpiperidin-4-amine
• CAS No: 1096850-13-3
• MF: C₁₁H₁₇BrN₂S
• MW: 289.235080480576
• CID: 5097502
• PubChem ID: 43215951
• Update Time: 2026-03-02

N-[(4-bromothiophen-2-yl)methyl]-1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, N-[(4-bromo-2-thienyl)methyl]-1-methyl-
• N-[(4-bromothiophen-2-yl)methyl]-1-methylpiperidin-4-amine

• Inchi： 1S/C11H17BrN2S/c1-14-4-2-10(3-5-14)13-7-11-6-9(12)8-15-11/h6,8,10,13H,2-5,7H2,1H3
• InChI Key： UYWDAMVNJYVRAR-UHFFFAOYSA-N
• SMILES： N1(C)CCC(NCC2SC=C(Br)C=2)CC1

Additional information on N-[(4-bromothiophen-2-yl)methyl]-1-methylpiperidin-4-amine

N-[(4-bromothiophen-2-yl)methyl]-1-methylpiperidin-4-amine: A Key Intermediate in Modern Pharmaceutical Synthesis

N-[(4-bromothiophen-2-yl)methyl]-1-methylpiperidin-4-amine, with the CAS number 1096850-13-3, is a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its role as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both thiophene and piperidine moieties in its backbone imparts unique chemical properties that make it invaluable in drug development.

The compound's structure, featuring a 4-bromothiophen-2-yl substituent attached to a methyl-piperidine amine, provides a versatile platform for further functionalization. This feature is particularly useful in medicinal chemistry, where such intermediates are often employed to create more complex molecules with desired pharmacological properties. The bromine atom on the thiophene ring enhances reactivity, allowing for nucleophilic substitution reactions that can introduce additional functional groups, thereby expanding the synthetic possibilities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. Compounds incorporating piperidine scaffolds have shown promise in this area due to their ability to modulate central nervous system activity. The N-[(4-bromothiophen-2-yl)methyl]-1-methylpiperidin-4-amine intermediate is particularly relevant here, as it can serve as a precursor for designing molecules with potential neuropharmacological effects. For instance, derivatives of this compound have been explored as candidates for treating conditions such as depression and anxiety.

The thiophene ring in this molecule not only contributes to its structural complexity but also influences its electronic properties, making it an attractive component in the design of ligands for enzyme inhibition. Current research indicates that thiophene-based compounds can interact with biological targets in unique ways, offering advantages over traditional pharmacophores. This has led to increased interest in synthesizing and modifying derivatives of N-[(4-bromothiophen-2-yl)methyl]-1-methylpiperidin-4-amine to uncover new therapeutic entities.

One of the most compelling aspects of this compound is its utility in fragment-based drug design. By leveraging the reactivity of the bromothiophene moiety, chemists can rapidly generate libraries of analogs for high-throughput screening. This approach has been successfully applied in several pharmaceutical companies to identify lead compounds for further development. The flexibility offered by the piperidine ring further enhances the diversity of possible derivatives, making this intermediate a cornerstone in modern drug discovery.

The synthesis of N-[(4-bromothiophen-2-yl)methyl]-1-methylpiperidin-4-amine itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for ensuring that such intermediates are accessible for large-scale applications in pharmaceutical manufacturing. Additionally, green chemistry principles have been integrated into these synthetic routes, minimizing waste and environmental impact.

In conclusion, the compound CAS number 1096850-13-3, known as N-[(4-bromothiophen-2-yl)methyl]-1-methylpiperidin-4-amine, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing new drugs. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases and improving patient outcomes.